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Compound of Interest

Compound Name: L-fuculose

Cat. No.: B118470

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals working with L-fuculose. The following procedures are based
on information available for the closely related and structurally similar compound, L-fucose,
which is not classified as a hazardous substance.[1][2] It is imperative to handle L-fuculose in
a laboratory setting with appropriate care to ensure personal safety and maintain experimental
integrity.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of L-fucose, which
are anticipated to be similar for L-fuculose.

Property Value

Physical State Powder Solid[3][4]

Appearance White[3][4]

Odor Odorless[3][4]

Melting Point/Range 128 - 141 °C / 262.4 - 285.8 °F[3][4][5]
Solubility Soluble in water[5]

Stability Stable under normal conditions[3]
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Personal Protective Equipment (PPE)

To minimize exposure and ensure safe handling of L-fuculose, the following personal
protective equipment should be worn:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles.[3]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]
[4] It is recommended to handle with gloves and inspect them prior to use.[1] Use proper
glove removal technique to avoid skin contact with the product.[1]

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not required.[3][4] If dust is generated, it is advisable to use a particle filter
respirator.[4]

Operational Plan: Step-by-Step Handling Procedure
e Preparation:

o Ensure the work area is clean and well-ventilated.[3]

o Confirm that all necessary PPE is available and in good condition.

o Have a designated waste container ready for disposal of contaminated materials.
e Handling:

o Avoid contact with skin, eyes, and clothing.[3][4]

o Avoid breathing in dust or vapors.[3][4]

o Do not ingest the substance.[3][4]

o Wash hands thoroughly after handling.[3][4]

e Storage:
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o Keep the container tightly closed.[3][4]

o Store in a dry, cool, and well-ventilated place.[3][4]

o Keep away from oxidizing agents.[3][4]
Accidental Release and Disposal Plan
» Accidental Release:

o Ensure adequate ventilation.[3][4]

o Wear the appropriate personal protective equipment.[3][4]

o For spills, sweep up the solid material and shovel it into a suitable, closed container for
disposal.[1][3][4]

o Avoid generating dust during cleanup.[1]
» Disposal:
o Dispose of waste in suitable, closed containers.[1]
o Follow all local, state, and federal regulations for chemical waste disposal.

Experimental Workflow for Safe Handling of L-
Fuculose
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Caption: Workflow for the safe handling of L-fuculose in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

